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Compound of Interest

Compound Name: Stearyl isononanoate

Cat. No.: B15180682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of stearyl isononanoate (CAS No. 84878-34-2), an ester of stearyl alcohol and

isononanoic acid. This document is intended to be a valuable resource for researchers,

scientists, and professionals in drug development and formulation, offering detailed data,

experimental methodologies, and a logical framework for its evaluation.

Core Physicochemical Data
Stearyl isononanoate, with the IUPAC name octadecyl 3,5,5-trimethylhexanoate, is a key

ingredient in many cosmetic and pharmaceutical formulations due to its emollient and solvent

properties.[1] A precise understanding of its physicochemical characteristics is crucial for

formulation development, stability testing, and predicting its behavior in various systems.

The following tables summarize the key physicochemical properties of stearyl isononanoate.

It is important to note that much of the publicly available data is for the closely related "cetearyl

isononanoate," which is a mixture of cetyl and stearyl isononanoates. The data presented

here is specific to stearyl isononanoate wherever possible.

Table 1: General and Physical Properties of Stearyl Isononanoate
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Property Value Source(s)

CAS Number 84878-34-2 [2][3]

Molecular Formula C₂₇H₅₄O₂ [2][3]

Molecular Weight 410.72 g/mol [2][3]

Appearance Colorless to pale yellow liquid [4]

Solubility
Insoluble in water; Soluble in

oils
[4]

Table 2: Chemical and Formulation Properties of Stearyl Isononanoate

Property Value Source(s)

IUPAC Name
octadecyl 3,5,5-

trimethylhexanoate
[3]

Saponification Value
139 - 145 mg KOH/g (for

Cetearyl Isononanoate)
[5]

Viscosity

Data not available for stearyl

isononanoate. For Cetearyl

Isononanoate: 19-22 mPa·s

(20°C)

Refractive Index

Data not available for stearyl

isononanoate. For Cetearyl

Isononanoate: 1.4470 - 1.4500

(20°C)

Density

Data not available for stearyl

isononanoate. For Cetearyl

Isononanoate: 0.853 - 0.856

g/mL (20°C)

Note: Data for some parameters for pure stearyl isononanoate is not readily available in the

public domain. The provided data for saponification value, viscosity, refractive index, and
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density are for the closely related cetearyl isononanoate and can be used as a close

approximation.

Experimental Protocols
The determination of the physicochemical properties of stearyl isononanoate relies on

standardized experimental protocols. Below are detailed methodologies for key experiments.

Determination of Saponification Value
Principle: The saponification value is the number of milligrams of potassium hydroxide (KOH)

required to saponify one gram of an ester. This value is inversely proportional to the average

molecular weight of the ester.

Methodology:

Sample Preparation: Accurately weigh approximately 2 grams of the stearyl isononanoate
sample into a 250 mL flask with a ground-glass joint.

Reagent Addition: Add 25 mL of 0.5 N alcoholic potassium hydroxide solution to the flask.

Saponification: Connect the flask to a reflux condenser and heat the mixture on a boiling

water bath for 30 minutes to one hour, ensuring complete saponification.

Titration: After cooling, add 1 mL of phenolphthalein indicator and titrate the excess KOH with

a standardized 0.5 N hydrochloric acid (HCl) solution until the pink color disappears.

Blank Determination: Perform a blank titration under the same conditions without the sample.

Calculation: The saponification value (SV) is calculated using the following formula: SV = [(B

- S) x N x 56.1] / W Where:

B = volume of HCl used for the blank (mL)

S = volume of HCl used for the sample (mL)

N = normality of the HCl solution
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56.1 = molecular weight of KOH ( g/mol )

W = weight of the sample (g)

Measurement of Viscosity
Principle: Viscosity is a measure of a fluid's resistance to flow. For cosmetic and

pharmaceutical ingredients, a rotational viscometer is commonly used.

Methodology:

Instrument Setup: Use a calibrated rotational viscometer with a suitable spindle and guard

leg.

Sample Preparation: Place a sufficient amount of the stearyl isononanoate sample in a

beaker, ensuring the spindle will be properly immersed.

Temperature Control: Maintain the sample at a constant temperature (e.g., 20°C or 25°C)

using a water bath, as viscosity is temperature-dependent.

Measurement: Immerse the spindle in the sample, ensuring there are no air bubbles. Start

the viscometer at a specified speed (RPM) and allow the reading to stabilize.

Data Recording: Record the viscosity reading in millipascal-seconds (mPa·s) or centipoise

(cP). Repeat the measurement at different rotational speeds to assess the shear-thinning or

shear-thickening behavior of the sample.

Measurement of Refractive Index
Principle: The refractive index is a dimensionless number that describes how fast light travels

through a material. It is a characteristic property of a substance and is temperature-dependent.

Methodology:

Instrument Calibration: Calibrate the refractometer (e.g., an Abbe refractometer) using a

standard of known refractive index, such as distilled water.
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Sample Application: Place a few drops of the stearyl isononanoate sample onto the prism

of the refractometer.

Temperature Control: Ensure the refractometer is set to a constant temperature, typically

20°C.

Measurement: Close the prism and allow the sample to reach thermal equilibrium. Look

through the eyepiece and adjust the controls until the dividing line between the light and dark

fields is sharp and centered in the crosshairs.

Data Recording: Read the refractive index value from the instrument's scale.

Logical Workflow for Physicochemical Evaluation
The following diagram illustrates a logical workflow for the comprehensive physicochemical

evaluation of a cosmetic or pharmaceutical ingredient like stearyl isononanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15180682?utm_src=pdf-body
https://www.benchchem.com/product/b15180682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Initial Characterization

Phase 2: Quantitative Analysis

Phase 3: Performance & Stability

Phase 4: Data Interpretation & Application
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Caption: Workflow for Physicochemical Profiling.

This comprehensive guide provides a foundational understanding of the physicochemical

properties of stearyl isononanoate for research and development purposes. For specific
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applications, it is recommended to perform in-house testing to confirm these properties within

the context of the intended formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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